2-(2,4-Dimethylphenoxy)acetamide

• IUPAC Name: 2-(2,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C10H13NO2/c1-7-3-4-9(8(2)5-7)13-6-10(11)12/h3-5H,6H2,1-2H3,(H2,11,12)
• InChI Key: MUVFMFQHUYTRER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)N)C
• Molecular Formula: C10H13NO2
• DSSTOX Substance ID: DTXSID401301211
• Molecular Weight: 179.22 g/mol
• CAS RN: 35368-59-3

Description

“2-(2,4-Dimethylphenoxy)acetamide” is a chemical compound with the molecular formula C10H13NO2. It has a molecular weight of 179.218. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 2-(substituted phenoxy)-N-(1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl)acetamide and N-(2-bromocyclohexyl)-2-(substituted phenoxy)acetamide derivatives were synthesized by the reaction of camphor and similar ketone having cyclohexane nucleus (e.g., 2-bromocyclohexanone) with ammonium carbonate and formic acid resulting in the formation of aromatic amines. These amines on further chloroacetylation with chloroacetylchloride give compounds.

Molecular Structure Analysis

The molecular structure of “2-(2,4-Dimethylphenoxy)acetamide” is represented by the formula C10H13NO2. The molecular weight of this compound is 179.218.

Scientific Research Applications

Anticonvulsant Activity

• Synthesis and Anticonvulsant Activity : A study synthesized various derivatives of 2-(2,6-dimethylphenoxy)acetamide, showing significant anticonvulsant activity in various tests. One specific derivative demonstrated effective inhibition of voltage-gated sodium currents and enhancement of GABA effect, indicating a potential application in treating seizures (Pękala et al., 2011).

Potential Pesticide Applications

• Powder Diffraction Data for Potential Pesticides : Several N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide have been characterized as potential pesticides. This research contributes to the understanding of their structural aspects, which is essential for developing effective pesticide formulations (Olszewska et al., 2011).

Detection of Carbonyl Compounds in Environmental Samples

• Sensitive Detection of Carbonyl Compounds : A molecular probe based on 2-aminooxy-N-[3-(5-dimethylamino-naphtalene-1-sulfonylamino)-propyl]-acetamide has been used for trace measurement of carbonyl compounds in water samples. This application is crucial for environmental monitoring and pollution control (Houdier et al., 2000).

Dephosphorylation of Organophosphates

• Rapid Cleavage of Phosphate Triesters : Research on the oxime 2-(hydroxyimino)-N-phenyl-acetamide shows its potential in dephosphorylating organophosphates, a class of chemicals often associated with pesticides and nerve agents. This suggests applications in environmental remediation and detoxification processes (Manfredi et al., 2016).

Environmental Impact on Dental Development

• Effects on Dental Development : A study evaluated the impact of 2,4-Dichlorophenoxy acetic acid dimethyl amine salt, a relative of 2-(2,4-Dimethylphenoxy)acetamide, on dental development in rats. This research underscores the environmental and health implications of such compounds (Alpöz et al., 2001).

Applications in Photoinitiation and Polymer Chemistry

• Nano-Photoinitiator for Polymer Networks : A derivative of 2-(2,4-Dimethylphenoxy)acetamide was synthesized and used as a photoinitiator for creating poly(methyl methacrylate) hybrid networks. This research highlights its potential in polymer science and materials engineering (Batibay et al., 2020).

Anticancer Drug Synthesis and Molecular Docking

• Anticancer Drug Synthesis : A study focused on the synthesis and structural characterization of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide for its potential as an anticancer drug. This research includes molecular docking analysis targeting the VEGFr receptor, crucial for cancer treatment strategies (Sharma et al., 2018).